Cas no 166831-76-1 (Diaziridine, 3-[4-(methylthio)phenyl]-3-(trifluoromethyl)-)

• Product Name: Diaziridine, 3-[4-(methylthio)phenyl]-3-(trifluoromethyl)-
• CAS No: 166831-76-1
• MF: C₉H₉F₃N₂S
• MW: 234.241370916367
• CID: 1351868
• Update Time: 2024-08-17

Diaziridine, 3-[4-(methylthio)phenyl]-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Diaziridine, 3-[4-(methylthio)phenyl]-3-(trifluoromethyl)-

• Inchi： 1S/C9H9F3N2S/c1-15-7-4-2-6(3-5-7)8(13-14-8)9(10,11)12/h2-5,13-14H,1H3
• InChI Key： BMXRSESGEKAJIG-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(SC)C=C2)(C(F)(F)F)N1

Computed Properties

• Exact Mass: 234.04397

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Melting Point: 107-109 °C
• Boiling Point: 262.6±50.0 °C(Predicted)
• PSA: 43.88
• pka: 2.85±0.40(Predicted)